Cas no 64755-47-1 (Sodium 4-Bromophenylmethanesulfonate)

• Product Name: Sodium 4-Bromophenylmethanesulfonate
• CAS No: 64755-47-1
• MF: C₇H₆BrNaO₃S
• MW: 273.079511165619
• MDL: MFCD11113780
• CID: 501180
• PubChem ID: 53403373
• Update Time: 2025-10-29

Sodium 4-Bromophenylmethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonicacid, 4-bromo-, sodium salt (1:1)
• sodium,(4-bromophenyl)methanesulfonate
• A-2230
• Benzenemethanesulfonicacid,4-bromo-,sodium salt (9CI)
• MFCD11113780
• A918261
• Sodium(4-bromophenyl)methanesulfonate
• DTXSID50695167
• SCHEMBL9000871
• sodium;(4-bromophenyl)methanesulfonate
• 64755-47-1
• CS-0170924
• SODIUM 4-BROMOPHENYLMETHANESULFONATE
• Sodium (4-bromo-phenyl)-methanesulfonate
• SODIUM4-BROMOPHENYLMETHANESULFONATE
• Sodium (4-bromophenyl)methanesulfonate
• DB-321463
• Sodium 4-Bromophenylmethanesulfonate

• MDL： MFCD11113780
• Inchi： 1S/C7H7BrO3S.Na/c8-7-3-1-6(2-4-7)5-12(9,10)11;/h1-4H,5H2,(H,9,10,11);/q;+1/p-1
• InChI Key： KSRAEFLKOUHQDU-UHFFFAOYSA-M
• SMILES： BrC1C=CC(=CC=1)CS(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 271.91200
• Monoisotopic Mass: 271.912
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6A^2

Experimental Properties

• PSA: 65.58000
• LogP: 2.57510

Sodium 4-Bromophenylmethanesulfonate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on Sodium 4-Bromophenylmethanesulfonate

Introduction to Sodium 4-Bromophenylmethanesulfonate (CAS No. 64755-47-1)

Sodium 4-Bromophenylmethanesulfonate (CAS No. 64755-47-1) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a crucial role in various synthetic applications, particularly in the development of novel therapeutic agents. The presence of both bromine and sulfonate functional groups makes it a versatile intermediate, facilitating diverse chemical transformations essential for drug discovery and molecular biology studies.

The molecular formula of Sodium 4-Bromophenylmethanesulfonate is C₇H₇BrO₄SNa, reflecting its composition of carbon, hydrogen, bromine, oxygen, and sodium. This arrangement of atoms endows the compound with specific chemical properties that are highly valuable in synthetic chemistry. The bromine atom, in particular, serves as a reactive site for further functionalization, enabling the construction of more complex molecules. Meanwhile, the sulfonate group enhances solubility in polar solvents, making it an excellent candidate for aqueous-based reactions.

In recent years, Sodium 4-Bromophenylmethanesulfonate has been increasingly utilized in the synthesis of biologically active compounds. Its role as a building block in medicinal chemistry has been highlighted in numerous studies exploring new pharmacophores. For instance, researchers have leveraged its reactivity to develop inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The ability to introduce bromophenyl moieties into drug candidates has proven particularly advantageous due to the enhanced binding affinity and metabolic stability observed in resulting molecules.

The sulfonate moiety in Sodium 4-Bromophenylmethanesulfonate also contributes to its utility as a pharmaceutical intermediate. Sulfonates are well-known for their pharmacological properties, including diuretic effects and antimicrobial activity. By incorporating this group into drug candidates, chemists can modulate solubility and bioavailability, critical factors in drug formulation. Moreover, the sulfonate group can participate in hydrogen bonding interactions with biological targets, improving the overall efficacy of therapeutic agents.

Recent advancements in synthetic methodologies have further expanded the applications of Sodium 4-Bromophenylmethanesulfonate. Transition-metal-catalyzed cross-coupling reactions, for example, have enabled the efficient construction of carbon-carbon bonds using this compound as a precursor. Such reactions are pivotal in creating complex molecular architectures essential for drug development. Additionally, palladium-catalyzed Suzuki-Miyaura couplings have been employed to introduce aryl groups with high selectivity and yield.

The compound's stability under various reaction conditions has also been a subject of interest. Studies have demonstrated that Sodium 4-Bromophenylmethanesulfonate remains robust when exposed to light and air, ensuring its suitability for long-term storage and transportation. This stability is crucial for maintaining the integrity of pharmaceutical intermediates during multiple synthetic steps. Furthermore, its compatibility with a wide range of reagents makes it a preferred choice for multi-step syntheses requiring harsh reaction conditions.

In the realm of bioorganic chemistry, Sodium 4-Bromophenylmethanesulfonate has been instrumental in developing novel probes for studying protein-ligand interactions. By labeling biomolecules with this compound, researchers can gain insights into binding mechanisms and develop targeted therapies. The bromine atom allows for further derivatization via click chemistry approaches, enabling the creation of fluorescent probes or affinity tags that enhance experimental sensitivity.

The environmental impact of using Sodium 4-Bromophenylmethanesulfonate has also been carefully evaluated. Efforts have been made to optimize synthetic routes that minimize waste generation and hazardous byproducts. Green chemistry principles have guided these developments, ensuring that the compound's use aligns with sustainable practices. For instance, solvent-free reactions have been explored to reduce reliance on organic solvents while maintaining high reaction efficiencies.

The future prospects of Sodium 4-Bromophenylmethanesulfonate in pharmaceutical research remain promising. Ongoing studies aim to uncover new synthetic applications and expand its utility beyond current uses. Collaborative efforts between academia and industry are expected to drive innovation by leveraging cutting-edge technologies such as flow chemistry and automated synthesis platforms. These advancements will not only enhance productivity but also enable the rapid discovery of novel therapeutic agents.

In conclusion, Sodium 4-Bromophenylmethanesulfonate (CAS No. 64755-47-1) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for constructing biologically active molecules. As research continues to evolve，this compound will undoubtedly play an even greater role in shaping the future of drug development and molecular biology studies.